Cas no 4093-53-2 (Ethyl 4-nitropentanoate)

• Product Name: Ethyl 4-nitropentanoate
• CAS No: 4093-53-2
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 1070281
• PubChem ID: 13774288
• Update Time: 2025-04-20

Ethyl 4-nitropentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-nitropentanoate
• 4093-53-2
• AKOS006317976
• DTXSID601313452
• Pentanoic acid, 4-nitro-, ethyl ester
• SCHEMBL17674185

• MDL： MFCD12022638
• Inchi： 1S/C7H13NO4/c1-3-12-7(9)5-4-6(2)8(10)11/h6H,3-5H2,1-2H3
• InChI Key： HSKYYRXKUNNOMT-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.1Ų